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Compound of Interest

Compound Name: (2-Nitrophenyl)urea

CAS No.: 2273-04-3

Cat. No.: B3049957

Get Quote

Chemical Identity: 1-(2-Nitrophenyl)urea CAS Registry Number: 2273-04-3 Molecular

Formula: C₇H₇N₃O₃ Physical State: Solid (crystalline powder)

Hazard Assessment & Risk Logic
As a Senior Application Scientist, I must emphasize that relying solely on the "Irritant" label

often found on urea derivatives is insufficient for nitro-aromatic compounds. While the primary

GHS classifications for (2-Nitrophenyl)urea typically include Skin Irritation (H315), Eye

Irritation (H319), and STOT-SE (H335), the presence of the nitro group (-NO₂) necessitates a

higher tier of precaution.

The "Hidden" Hazard: Nitro-aromatics possess the potential to induce methemoglobinemia

(oxidizing hemoglobin to methemoglobin) upon significant absorption. Although this specific

urea derivative is less lipophilic than nitrobenzene, safety protocols must conservatively

assume potential for skin absorption and systemic toxicity.

Hazard Summary Table
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Hazard Class Risk Level Operational Implication

Inhalation High

Fine dusts can deeply

penetrate lung tissue; nitro-

compounds can enter the

bloodstream via alveoli.

Skin Contact Moderate/High

Causes contact dermatitis.

Potential for transdermal

absorption due to organic

solubility.

Eye Contact High

Crystalline solids cause

mechanical abrasion and

chemical burns/irritation.

Ingestion Moderate

Systemic toxicity risk; potential

interference with oxygen

transport in blood.

PPE Selection Framework
The following PPE selection is based on permeation resistance and physical durability.

Standard latex gloves are insufficient for nitro-aromatics due to poor chemical resistance

against organic nitrogen compounds.

A. Hand Protection (The Critical Barrier)
Primary Recommendation:Nitrile Rubber (NBR).

Specification: Minimum thickness of 0.11 mm (standard exam grade) for incidental splash

protection.

High-Risk Operations: For prolonged handling (e.g., synthesis, recrystallization), use Double-

Gloving or 0.4 mm Nitrile gloves.

Scientific Rationale: Nitrile provides superior resistance to permeation by nitrogen-containing

organics compared to latex. The "Double-Glove" technique (colored under-glove, white
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outer-glove) creates a visual breach indicator—if you see the color of the inner glove, the

outer barrier is compromised.

B. Respiratory Protection[1][2][3]
Engineering Control: All handling of dry powder must occur inside a certified Chemical Fume

Hood.

PPE Backup: If weighing outside a hood is unavoidable (not recommended), use a NIOSH

N95 or P100 particulate respirator.

Rationale: The solid state generates invisible micro-particulates during weighing. A fume

hood maintains negative pressure, preventing these from entering the breathing zone.

C. Eye & Body Protection[4]
Eyes:Chemical Splash Goggles (ANSI Z87.1+). Note: Safety glasses are inadequate

because they do not seal against airborne dust.

Body: Lab coat (cotton/polyester blend) buttoned to the neck. Long pants and closed-toe

shoes are mandatory.

Operational Protocol: The "Safe-Loop" Workflow
This protocol uses a Self-Validating System: every step includes a check to ensure the

previous step was successful before moving forward.

Visualization: Safe Handling Workflow
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START: Risk Assessment

Check Engineering Controls
(Fume Hood Flow > 100 fpm)

Don PPE:
1. Lab Coat
2. Goggles

3. Nitrile Gloves

Validation Step:
Inflate gloves to check for leaks

Fail (Replace)

Handling:
Weigh inside Fume Hood

Use anti-static spatula

Pass

Decontamination:
Wipe surfaces with Ethanol/Acetone

Doffing Protocol:
1. Peel gloves inside-out

2. Wash hands immediately

Click to download full resolution via product page
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Caption: Figure 1. Self-validating workflow for handling (2-Nitrophenyl)urea. The "Validation

Step" ensures barrier integrity before chemical exposure.

Detailed Steps
Pre-Operation Validation:

Verify Fume Hood flow rate is between 80–120 fpm.

Glove Inflation Test: Trap air in the nitrile glove and squeeze. If it deflates, there is a micro-

puncture. Discard and replace.

Handling (Weighing & Transfer):

Use an anti-static spatula. Nitro-ureas can be static-prone, leading to "jumping" powder.

Keep the sash of the fume hood as low as possible (below chin level).

Why? This maximizes the capture efficiency of the hood and protects the user's face from

potential splashes or puffs of dust.

Decontamination:

Wipe the balance area with a wet paper towel (solvent appropriate to solubility, typically

acetone or ethanol) while still wearing PPE.

Dispose of the wipe as hazardous solid waste.

Emergency & Disposal Procedures
Spill Management
If a spill occurs outside the fume hood:

Isolate: Evacuate the immediate area (radius of 3 meters).

Protect: Ensure you are wearing Goggles and N95 respirator.

Contain: Cover the spill with a damp paper towel to prevent dust generation.
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Clean: Scoop up the damp material. Do not dry sweep.

Wash: Clean the surface with soap and water.[1][2][3]

First Aid
Eye Contact: Flush immediately with water for 15 minutes.[1][4] Hold eyelids open. Seek

medical attention.

Skin Contact: Wash with soap and water for 15 minutes.[1] Do not use ethanol on skin, as it

may enhance absorption of the nitro-compound.

Inhalation: Move to fresh air immediately. If lips or fingernails turn blue (cyanosis), it indicates

methemoglobinemia—requires immediate emergency medical care.

Disposal
(2-Nitrophenyl)urea must be disposed of as Hazardous Chemical Waste.

Container: Label as "Toxic/Irritant - Organic Solid".

Method: Incineration is the preferred disposal method for nitrogenous organic compounds to

ensure complete thermal destruction.

Prohibition: Never dispose of down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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